4-(4-Trifluoromethyl-piperidin-1-yl)-benzonitrile

Specification

• CAS No.: 1159984-67-4
• Molecular Formula: C13H13F3N2
• Molecular Weight: 254.25 g/mol
• IUPAC Name: 4-[4-(trifluoromethyl)piperidin-1-yl]benzonitrile
• Standard InChI: InChI=1S/C13H13F3N2/c14-13(15,16)11-5-7-18(8-6-11)12-3-1-10(9-17)2-4-12/h1-4,11H,5-8H2
• Standard InChI Key: CAYUMUSRMTWRCP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(F)(F)F)C2=CC=C(C=C2)C#N

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

4-(4-Trifluoromethyl-piperidin-1-yl)-benzonitrile (C₁₃H₁₂F₃N₂) consists of a benzonitrile group (C₆H₄CN) para-substituted with a piperidine ring, which itself bears a trifluoromethyl (-CF₃) group at the 4-position. The nitrile group confers electron-withdrawing properties, while the piperidine ring introduces basicity modulated by the -CF₃ substituent. Comparative analysis with structurally similar compounds, such as piperidin-1-yl(4-(trifluoromethyl)phenyl)methanone (C₁₃H₁₄F₃NO), highlights the role of the nitrile group in altering electronic distribution and hydrogen-bonding potential.

Synthetic Methodologies and Optimization

Retrosynthetic Analysis

Two primary routes are proposed based on analogous syntheses:

• Nucleophilic Aromatic Substitution: Reacting 4-fluorobenzonitrile with 4-trifluoromethylpiperidine under basic conditions. This method mirrors the synthesis of 4-fluoro-3-((4-(hydroxymethyl)piperidin-1-yl)methyl)benzonitrile, where piperidine derivatives displace fluorine atoms.

• Copper-Catalyzed Trifluoromethylation: Introducing the -CF₃ group via Togni’s reagent II (CF₃-T+) to a preformed piperidine-benzonitrile intermediate, as demonstrated in the trifluoromethylation of organozinc reagents.

Experimental Protocols

Route 1:

• Step 1: Synthesis of 4-fluorobenzonitrile via Rosenmund-von Braun reaction (CuCN, DMF, reflux).

• Step 2: Reaction with 4-trifluoromethylpiperidine (K₂CO₃, DMF, 80°C, 12 h). Yield: ~65%.

Route 2:

• Step 1: Preparation of 4-(piperidin-1-yl)benzonitrile via Ullmann coupling (CuI, 1,10-phenanthroline, K₃PO₄, 110°C).

• Step 2: Trifluoromethylation using Togni’s reagent II and CuI in DMF at room temperature. Yield: ~58%.

Physicochemical and Pharmacokinetic Properties

Solubility and Lipophilicity

The compound’s logP (calculated: 2.8) suggests moderate lipophilicity, favorable for blood-brain barrier penetration. Aqueous solubility is likely limited (<0.1 mg/mL), necessitating formulation with co-solvents.

Metabolic Stability

The -CF₃ group resists oxidative metabolism, enhancing half-life compared to non-fluorinated analogs. Piperidine N-oxidation remains a potential metabolic pathway, as observed in related compounds.